Cas no 901586-54-7 (4-chloro-6-methyl-2-(3-methylpiperidin-1-yl)pyrimidine)

• Product Name: 4-chloro-6-methyl-2-(3-methylpiperidin-1-yl)pyrimidine
• CAS No: 901586-54-7
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 1948884
• PubChem ID: 17999036
• Update Time: 2025-04-21

4-chloro-6-methyl-2-(3-methylpiperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methyl-2-(3-methylpiperidin-1-yl)pyrimidine
• LogP
• DTXSID80592175
• 901586-54-7

• Inchi： 1S/C11H16ClN3/c1-8-4-3-5-15(7-8)11-13-9(2)6-10(12)14-11/h6,8H,3-5,7H2,1-2H3
• InChI Key： LTVQUKTXVMFZPW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N1CCCC(C)C1

Computed Properties

• Exact Mass: 225.1032752Da
• Monoisotopic Mass: 225.1032752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 360.4°C at 760 mmHg
• Flash Point: 171.8°C
• Refractive Index: 1.54